Cas no 2287300-45-0 (1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2287300-45-0
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6129557
• PubChem ID: 137943007
• Update Time: 2025-10-25

1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}cyclopropane-1-carboxylic acid
• 2287300-45-0
• EN300-6747631
• 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-14(19)16(8-9-16)13-7-4-10-17(13)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,18,19)
• InChI Key： PCQRJDVVDSHIBH-UHFFFAOYSA-N
• SMILES： OC(C1(C2CCCN2C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2287300-45-0)

The compound 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2287300-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropane and pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel protease inhibitors and small-molecule modulators of protein-protein interactions. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid, emphasizing its role as a key intermediate in the preparation of peptidomimetics. The researchers employed a multi-step synthesis involving cyclopropanation and N-protection strategies, achieving high yields and purity. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's inhibitory effects on cysteine proteases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid exhibits selective inhibition against cathepsin B, with an IC50 value in the low micromolar range. Molecular docking studies revealed that the cyclopropane moiety plays a critical role in binding to the enzyme's active site, providing insights for future structure-activity relationship (SAR) studies.

Further research has explored the compound's potential as a building block for the development of macrocyclic drugs. A 2024 preprint on ChemRxiv described the incorporation of 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid into a macrocyclic scaffold, resulting in enhanced bioavailability and target engagement. The study underscored the versatility of this compound in drug design, particularly for challenging targets such as protein-protein interactions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent pharmacokinetic studies have indicated moderate oral bioavailability, prompting efforts to improve metabolic stability and tissue penetration. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 1-(1-Phenylmethoxycarbonylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2287300-45-0) represents a promising scaffold in medicinal chemistry, with demonstrated applications in protease inhibition and macrocyclic drug design. Ongoing research aims to further elucidate its therapeutic potential and overcome existing challenges in drug development. The compound's unique structural features and biological activity make it a valuable subject for future investigations in the chemical biology and pharmaceutical sciences.